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Compound Focus: Calcium alpha-ketoglutarate Monohydrate

CAS No.: 402726-78-7

Cat. No.: S3465738

Get Quote

Chemical Identity and Properties

The table below summarizes the key identifying information and physical characteristics of Calcium Alpha-

Ketoglutarate Monohydrate for quick reference.

Property Specification

Systematic Name Calcium alpha-ketoglutarate monohydrate

CAS Number 71686-01-6 (also reported as 402726-78-7 and 62648-72-0) [1] [2] [3]

Molecular Formula C₅H₆CaO₆ [1] [4]

Molecular Weight 202.18 g/mol [1] [3]

Appearance White to off-white crystalline powder [2]

Calcium Content ~21% - 26.3% [2]

Loss on Drying ≤ 5% [2]

Solubility in Water ~430,000 mg/L at 25°C (estimated); insoluble or slightly soluble in DMSO [1] [3]
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Handling, Storage, and Safety

For laboratory safety, adhere to the following guidelines derived from manufacturer Safety Data Sheets

(SDS) [2].

Personal Protective Equipment (PPE): Wear suitable protective clothing, safety glasses, and

gloves to avoid contact with skin, eyes, and clothing [2].
Dust Control: Avoid generating and breathing dust. Handle in a well-ventilated area, such as a fume

hood [2].
Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands

thoroughly after use [2].
First Aid:

Inhalation: Remove to fresh air. Seek medical attention if breathing is difficult [2].
Skin Contact: Wash immediately with plenty of water and soap. Launder contaminated clothing

before reuse [2].
Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

possible. Get medical attention if irritation persists [2].
Ingestion: Never give anything by mouth to an unconscious person. Seek medical advice [2].

Storage Conditions: Store in a cool, dry, and ventilated area, protected from sunlight [2]. Keep the
container tightly closed to minimize air contact [1] [2].

Temperature: For long-term stability, store powder at -20°C. Once in solvent, store at -80°C [1].
Stability and Incompatibilities: The compound is not considered a fire or explosion hazard. Store

away from heat sources and incompatible materials like strong oxidizing agents [2].

Experimental Protocol: Sustained-Release Ca-AKG in a
Human Longevity Trial

The following protocol is adapted from the ABLE trial, a double-blind, placebo-controlled study

investigating the effect of Ca-AKG on biological aging [5].

Objective

To determine whether 1 g/day of sustained-release Ca-AKG can reduce DNA methylation age (a biomarker

of biological aging) in healthy middle-aged individuals over a 6-month intervention period, with a 3-month

follow-up [5].
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Materials

Active Ingredient: Sustained-release Ca-AKG tablets (e.g., from Ponce De Leon Health, USA) [5].
Placebo: Identical-looking tablets containing inert excipients [5].

Participants: 120 healthy individuals, aged 40-60, with a DNA methylation age greater than their
chronological age [5].

Key Exclusion Criteria: Any cardiovascular disease, type 1 or 2 diabetes, active cancer, severe
kidney disease, and pregnancy [5].

Methodology and Workflow

The diagram below outlines the experimental workflow from screening to final analysis.
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Pre-Screening & Consent

Screening Visit

Exclude

 Excludes

Baseline Visit (V1)

 Eligible

Randomization

Ca-AKG Group
(1g/day)

 n=60

Placebo Group

 n=60

3-Month Visit (V2)

6-Month Visit (V3)

9-Month Visit (V4)
(Final)
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Data Analysis

Click to download full resolution via product page

Key Assessments and Data Collection

Data is collected at multiple time points (Baseline, 3, 6, and 9 months) to track changes [5].

Assessment
Category

Specific Measures

Primary Outcome Change in DNA methylation age (from baseline to 6 months) [5]

Blood & Saliva
Analysis

Inflammatory markers, metabolic panel (triglycerides, HDL, glucose), liver

profile, DNA methylation [5]

Physical Function Handgrip strength, leg extension strength, cardio-pulmonary exercise test

(CPET) [5]

Body Composition Dual-energy X-ray absorptiometry (DXA) for bone density and body fat [5]

Cardiovascular
Health

Carotid-femoral pulse wave velocity (arterial stiffness) [5]

Questionnaires International Physical Activity Questionnaire (IPAQ), SF-36 (quality of life),
Montreal Cognitive Assessment (MoCA) [5]

Formulation Note

The ABLE trial uses a sustained-release tablet formulation of Ca-AKG. A key objective of such

formulations is to provide a release rate of Ca-AKG that is no more than 90% of the release rate from

immediate-release compositions, aiming to avoid blood concentration spikes and potentially increase
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bioavailability [6]. These formulations often incorporate controlled-release matrices like

Hydroxypropylmethylcellulose (HPMC) [6].

Conclusion

Proper handling and storage of Ca-AKG, as outlined in this document, are fundamental to ensuring the

integrity of research materials. The provided experimental protocol demonstrates a rigorous application of

this compound in a human clinical trial setting, highlighting its potential as an intervention in geroscience

research. Researchers are encouraged to consult the latest SDS for the most current safety information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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